Cas no 56070-87-2 (4H-Pyran-4-one, 2-methoxy-3,5,6-trimethyl-)

• Product Name: 4H-Pyran-4-one, 2-methoxy-3,5,6-trimethyl-
• CAS No: 56070-87-2
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• CID: 335784
• PubChem ID: 11845201
• Update Time: 2025-04-19

4H-Pyran-4-one, 2-methoxy-3,5,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one, 2-methoxy-3,5,6-trimethyl-
• 2-methoxy-3,5,6-trimethylpyran-4-one
• 56070-87-2
• DTXSID90474332

• Inchi： 1S/C9H12O3/c1-5-7(3)12-9(11-4)6(2)8(5)10/h1-4H3
• InChI Key： QPYLDNSXXUKCRZ-UHFFFAOYSA-N
• SMILES： O1C(=C(C)C(C(C)=C1C)=O)OC

Computed Properties

• Exact Mass: 168.078644241g/mol
• Monoisotopic Mass: 168.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives